N-allyl-1-(3,4-dimethylphenyl)-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 1-(3,4-dimethylphenyl)-N-prop-2-enyl-5-pyrrol-1-ylpyrazole-4-carboxamide
• InChI: InChI=1S/C19H20N4O/c1-4-9-20-18(24)17-13-21-23(19(17)22-10-5-6-11-22)16-8-7-14(2)15(3)12-16/h4-8,10-13H,1,9H2,2-3H3,(H,20,24)
• InChI Key: NGTZACGLKMGMAE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=C(C=N2)C(=O)NCC=C)N3C=CC=C3)C
• Molecular Formula: C19H20N4O
• Molecular Weight: 320.4 g/mol

Description

N-allyl-1-(3,4-dimethylphenyl)-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxamide is a chemical compound that has gained significant attention in scientific research. It is a pyrazole-based compound that has shown potential in various applications, including medicinal chemistry and drug discovery.

Scientific Research Applications

Synthesis and Receptor Affinity Studies

One study focused on the synthesis of cannabinoid receptor affinity compounds, comparing new 1-phenyl-5-(1H-pyrrol-1-yl)pyrazole-3-carboxamides with reference compounds for cannabinoid hCB1 and hCB2 receptor affinity. The study highlighted compounds with specific selectivities for hCB1, based on substituent variations at crucial positions of the pyrazole nucleus. This research provides insights into the design of ligands with potential therapeutic applications (Silvestri et al., 2008).

Development of Novel Ligands and Catalysts

Another study reported on the synthesis and characterization of novel ligands suitable for solid-phase immobilization. This work introduced new tripodal N,N,O ligands that exhibit similar chemical behavior to known compounds but with the added potential for immobilization, opening pathways for their application in the synthesis of metal complexes with interesting molecular structures and potential uses in catalysis (Hübner et al., 2006).

Antagonistic Activity at the CB1 Cannabinoid Receptor

Research into the molecular interaction of specific antagonists with the CB1 cannabinoid receptor reveals the potential of pyrazole carboxamide derivatives as selective antagonists. This study provides a foundation for understanding how such compounds interact with cannabinoid receptors, which is crucial for developing new drugs targeting these receptors (Shim et al., 2002).

Synthesis of Isoxazolines and Isoxazoles

A study on the synthesis of isoxazolines and isoxazoles from N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives through [3+2] cycloaddition highlights the versatility of pyrazole carboxamides in synthesizing a wide range of heterocyclic compounds. This research contributes to the field of organic synthesis, offering new routes to structurally diverse molecules (Rahmouni et al., 2014).